2-(Propan-2-yloxy)-4-(trifluoromethyl)benzoic acid

• IUPAC Name: 2-propan-2-yloxy-4-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C11H11F3O3/c1-6(2)17-9-5-7(11(12,13)14)3-4-8(9)10(15)16/h3-6H,1-2H3,(H,15,16)
• InChI Key: SOHAGLMLOJSOGX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC(=C1)C(F)(F)F)C(=O)O
• Molecular Formula: C11H11F3O3
• Molecular Weight: 248.20 g/mol

Description

2-(Propan-2-yloxy)-4-(trifluoromethyl)benzoic acid, also known as O-trifluoromethylbenzoylpropionic acid (OTFMPA), is a carboxylic acid commonly used in organic synthesis. OTFMPA is a versatile reagent that is used in a variety of organic reactions, including the synthesis of pharmaceuticals, agrochemicals, and polymers. It is also used in the preparation of a variety of other compounds, including pharmaceutical intermediates, surfactants, and dyes. OTFMPA is an important reagent for the synthesis of compounds with biological activity.

Scientific Research Applications

• Resorbable Polymeric Systems with Antithrombogenic Activity

  • 2-(Propan-2-yloxy)-4-(trifluoromethyl)benzoic acid has been utilized in the synthesis of new polyacrylic derivatives with antithrombogenic properties. These derivatives have applications as resorbable coatings for vascular grafts, demonstrating stability in physiological conditions and effectiveness in the slow release of pharmacologically active compounds (Rodri´guez et al., 1999).

• Solvent Effects on Dissociation of Benzoic Acids

  • This compound has been studied in the context of understanding solvent effects on the acidity of benzoic acids. This research provides insights into how different solvents affect the dissociation constants of this compound and related compounds, which is crucial for applications in various chemical processes (Kulhanek & Pytela, 1997).

• Catalysis in Organic Synthesis

  • The compound plays a role in catalytic processes involving carboxylic acids and alkynes, as demonstrated in a study where its derivatives are involved in the regioselective synthesis of enol esters. Such catalytic processes are fundamental in creating various organic compounds with potential applications in pharmaceuticals and materials science (Bianchini et al., 1990).

• Development of Novel Fluorescence Probes

  • Derivatives of this acid have been used in developing novel fluorescence probes for detecting reactive oxygen species. Such probes are significant in biological and chemical applications, including studying cellular processes and developing diagnostic tools (Setsukinai et al., 2003).

• Cyclopolymerization in Polymer Science

  • Research shows the use of this compound in the synthesis of ruthenium-based catalysts for cyclopolymerization, leading to the creation of various polymers with potential applications in materials science and engineering (Mayershofer et al., 2006).

• Degradation of Herbicides

  • Studies on the degradation of novel herbicides have utilized derivatives of this compound, shedding light on microbial processes and environmental impact assessment (Cai et al., 2012).

Synthesis routes and methods I

Procedure details

To a solution of p-(trifluoromethyl)salicylic acid (CAS 345-28-8) (500 mg, 2.271 mmol), 2-propanol (0.209 ml, 2.725 mmol) and triphenylphosphine (706.2 mg, 2.612 mmol) in 6.5 ml tetrahydrofurane under nitrogen at 0° C., was added dropwise a solution of di-tert-butyl azodicarboxylate (575.2 mg, 2.498 mmol) in 1 ml tetrahydrofurane. The reaction mixture was allowed to warm to room temperature and stirred for 1.5 hours. 8 ml 2N NaOH (15.9 mmol) was added and the reaction mixture was heated in an 80° C. oil bath for 5 hours. The reaction mixture was allowed to cool to room temperature and extracted twice with 5 ml ether. The aqueous layer was acidified under ice bath cooling with a 5N HCl solution to pH 1. The resulting precipitate was filtered and dried in vacuo to provide 444 mg (79%) of the title compound as a white solid. MS (m/e): 247.0 (M+H+).

Synthesis routes and methods II

Procedure details

To a suspension of 2-isopropoxy-4-trifluoromethyl-benzoic acid isopropyl ester (35 mg, 0.12 mmol) in THF (1 ml) was added a solution of 0.5 N-LiOH (2 eq), and the resulting mixture was stirred for 2 hours at room temperature. The reaction mixture was acidified with 1N HCl, and then extracted with EtOAc. The combined organic layer was washed with water and brine, dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure. The resulting residue was vacuum dried to yield the 2-isopropoxy-4-trifluoromethyl-benzoic acid. To an ice-cold suspension of 2-isopropoxy-4-trifluoromethyl-benzoic acid and N,O-dimethylhydroxylamine hydrochloride (13 mg, 0.132 mmol) in CH2Cl2 (1 mL) was added N-methylmorpholine (0.015 ml, 0.132 mmol), and the resulting mixture was stirred for 5 minutes, to which were added N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (26 mg, 0.132 mmol). The resulting mixture was stirred for 2 hours at room temperature, and then diluted with EtOAc. The organic layer was washed with 1N HCl, water, and brine, dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure. The crude residue was purified by chromatography (Hex/EtOAc=3/1) to give the title compound (28 mg, 80%).

Synthesis routes and methods III

Procedure details

To a solution of 500 mg (2.271 mmol) 2-hydroxy-4-trifluoromethyl-benzoic acid methyl ester (CAS: 345-28-8), 209 ul (2.725 mmol) 2-propanol and 706.2 mg (2.612 mmol) triphenylphosphine in 6.5 ml tetrahydrofuran under nitrogen at 0° C., was added dropwise a solution of 575.2 mg (2.498 mmol) di-tert-butyl azodicarboxylate in 1 ml tetrahydrofuran. The reaction mixture was allowed to warm to room temperature and stirred for 1.5 hours. 8 ml (15.9 mmol) 2N NaOH was added and the reaction mixture was warmed at 80° C. for 5 hours. The reaction mixture extracted twice with 5 ml ether. The aqueous layer was acidified under ice bath cooling with a 5N HCl solution to pH 1. The resulting precipitate was filtered and dried in vacuo to provide 444 mg (y: 78.8%) of the expected compound as a white solid. MS (m/e): 247.0 (MH+).